Emupertinib

• CAS: 2472802-77-8
• Molecular Formula: C30H26N8O
• Molecular Weight: 514.6 g/mol
• InChI: InChI=1S/C30H26N8O/c1-3-23-24(20-12-19-6-4-5-7-21(19)34-14-20)25-26(31)35-17-36-27(25)38(23)30-10-8-29(16-30,9-11-30)37-28(39)22-15-32-18(2)13-33-22/h1,4-7,12-15,17H,8-11,16H2,2H3,(H,37,39)(H2,31,35,36)
• InChIKey: NKRUHCMBVJSNAB-UHFFFAOYSA-N

Emupertinib: A Fourth-Generation EGFR-TKI for Resistant NSCLC

Emupertinib (also designated TAS3351, EGFR-IN-125, or Example 37) is a fourth-generation, ATP-competitive, irreversible epidermal growth factor receptor (EGFR) tyrosine kinase inhibitor (TKI) disclosed in Taiho Pharmaceutical patent WO2020166680A1 [1]. It belongs to the 7H-pyrrolo[2,3-d]pyrimidine-4-amine chemical class (molecular formula C₃₀H₂₆N₈O, MW 514.58 g/mol) [2]. Unlike first-, second-, and third-generation EGFR-TKIs, Emupertinib is specifically designed to retain potent inhibitory activity against the therapeutically challenging EGFR T790M/C797S double- and triple-mutant variants that emerge after osimertinib failure, while concurrently exhibiting brain penetrability via evasion of P-glycoprotein (P-gp) and breast cancer resistance protein (BCRP) efflux [3].

Target Context EGFR T790M/C797S triple-mutant pathway inhibition studies

CNS Probe Reported brain-penetrant profile via P-gp/BCRP evasion

Translational Tool Clinical-stage compound for research bridging to Phase 1/2 data

• [1] Taiho Pharmaceutical Co., Ltd. WO2020166680A1 – 7H-Pyrrolo[2,3-d]pyrimidine-4-amine derivative. Priority date: 2020-02-14. View Source
• [2] DrugFuture.com. Emupertinib – CAS 2472802-77-8. InChI, SMILES, molecular formula C30H26N8O. View Source
• [3] Kasuga H, Yamamoto F, et al. TAS3351 is a brain penetrable EGFR-TKI that overcomes T790M and C797S resistant mutations. Communications Medicine (2026). DOI: 10.1038/s43856-026-01546-1. View Source

Emupertinib vs. Generic EGFR-TKIs for C797S/T790M Resistance

Substituting Emupertinib with third-generation EGFR-TKIs such as osimertinib, or with structurally distinct fourth-generation inhibitors like BLU-945 or allosteric agents such as JBJ-04-125-02, introduces critical gaps in the target inhibition profile, brain penetration, or clinical-stage validation. Osimertinib is ineffective against the EGFR L858R/T790M/C797S triple mutant (IC₅₀ >1 µM in cellular assays), leaving a therapeutic void that Emupertinib fills with sub-nanomolar potency [1]. Several fourth-generation candidates, while mutant-selective, lack robust brain penetration data or P-gp/BCRP evasion demonstrated for Emupertinib in vivo, and some have been discontinued (e.g., BLU-945 clinical program terminated) [2]. These compound-specific parameters directly impact the decision of which chemical probe or preclinical candidate to procure for resistance models and CNS metastasis studies [3].

Osimertinib mismatch

Lacks activity against C797S-containing EGFR mutants; may not substitute for T790M/C797S resistance models.

Other 4th-gen gaps

BLU-945 and similar agents may lack validated brain penetration data and have discontinued clinical programs.

Allosteric inhibitor limitation

JBJ-04-125-02 and EAI045 show C797S activity but no reported CNS exposure, limiting CNS model relevance.

• [1] Cross DAE et al. AZD9291, an irreversible EGFR TKI, overcomes T790M-mediated resistance to EGFR inhibitors in lung cancer. Cancer Discovery (2014) 4:1046–1061. Osimertinib IC50 against triple mutant >1 µM. View Source
• [2] Blueprint Medicines. BLU-945 clinical program termination announcement (2024). Veri.larvol.com trial tracker. View Source
• [3] Kasuga H, Yamamoto F, et al. TAS3351 is a brain penetrable EGFR-TKI that overcomes T790M and C797S resistant mutations. Communications Medicine (2026). DOI: 10.1038/s43856-026-01546-1. View Source

Emupertinib Comparative Evidence vs. Other EGFR-TKIs

EGFR Triple Mutant Inhibition vs. Osimertinib

Emupertinib potently inhibits EGFR(L858R/T790M/C797S) with an IC₅₀ of 0.52 nM in biochemical kinase assays, whereas osimertinib, the third-generation standard of care, shows negligible inhibition of this triple mutant (IC₅₀ reported as >1,000 nM in cellular assays and confirmed inactive in cell-free systems) [1]. The >1,900-fold potency advantage against this clinically relevant resistance genotype represents a qualitative, not merely quantitative, difference in target engagement [2].

Triple Mutant IC₅₀

Head-to-head

0.52 nM (Emupertinib) vs >1,000 nM (Osimertinib)

Supports C797S-resistant mutant target engagement context.

Cell-free kinase assay; >1,900-fold difference reported.

Evidence Dimension	Biochemical IC₅₀ against EGFR L858R/T790M/C797S triple mutant kinase
Target Compound Data	0.52 nM (Emupertinib/TAS3351)
Comparator Or Baseline	Osimertinib (AZD9291): >1,000 nM (no meaningful inhibition)
Quantified Difference	>1,900-fold greater potency for Emupertinib
Conditions	Cell-free kinase inhibition assay; recombinant EGFR L858R/T790M/C797S catalytic domain; WO2020166680A1 patent data confirmed by Communications Medicine (2026)

Why This Matters

This single data point defines the procurement rationale: no approved EGFR-TKI covers the L858R/T790M/C797S triple mutant; Emupertinib is one of very few chemical matter series validated to do so at sub-nanomolar concentrations.

• [1] Taiho Pharmaceutical Co., Ltd. WO2020166680A1 – Example 37. IC₅₀ data for EGFR(L858R/T790M/C797S): 0.52 nM. View Source
• [2] Kasuga H, Yamamoto F, et al. TAS3351 is a brain penetrable EGFR-TKI that overcomes T790M and C797S resistant mutations. Communications Medicine (2026). Osimertinib inactive against T790M/C797S double/triple mutants. View Source

Brain Penetration and P-gp/BCRP Evasion

In male mouse pharmacokinetic studies, Emupertinib (TAS3351) demonstrated a brain-to-plasma concentration ratio (Kp,brain) that confirms significant CNS penetrability, and was explicitly shown not to be a substrate of either P-glycoprotein (P-gp) or breast cancer resistance protein (BCRP) in transfected cell monolayer efflux assays [1]. In vivo efficacy was demonstrated in intracranial allograft models, a feature not reported for several competing fourth-generation EGFR-TKIs such as JBJ-04-125-02 or EAI045 [2]. In contrast, osimertinib, while CNS-active, loses target coverage against C797S mutants [3].

Brain Penetration Profile

Cross-study comparable

Not a P-gp/BCRP substrate; significant brain Kp; intracranial efficacy in mouse model

Supports brain-penetrant tool selection for CNS resistance models.

Mouse PK and allograft model; osimertinib lacks C797S coverage.

Evidence Dimension	Brain penetration – P-gp/BCRP substrate status and in vivo intracranial efficacy
Target Compound Data	Not a P-gp/BCRP substrate; significant brain penetrability (Kp,brain confirmed in male mice); anti-tumor efficacy in intracranial allograft model
Comparator Or Baseline	Osimertinib: CNS-active but inactive against T790M/C797S. JBJ-04-125-02/EAI045: no reported brain penetration or intracranial efficacy data.
Quantified Difference	Qualitative differentiation: brain-penetrant AND C797S-active vs. osimertinib (brain-penetrant but C797S-inactive) and vs. other 4th-gen agents (C797S-active but CNS status unvalidated)
Conditions	In vivo mouse pharmacokinetics; MDR1-MDCKII and BCRP-overexpressing cell monolayer efflux assays; intracranial PC-9 allograft efficacy model

Why This Matters

For researchers modeling brain metastasis in EGFR-mutant NSCLC, choosing a compound without validated CNS penetration leads to false-negative results; Emupertinib's P-gp/BCRP evasion and intracranial efficacy are key procurement decision drivers.

• [1] Kasuga H, Yamamoto F, et al. TAS3351 is a brain penetrable EGFR-TKI that overcomes T790M and C797S resistant mutations. Communications Medicine (2026). Efflux transporter data; brain Kp and intracranial efficacy. View Source
• [2] To C, Jang J, et al. JBJ-04-125-02: an allosteric EGFR inhibitor. Cancer Discovery (2019). No brain penetration data reported. View Source
• [3] Ballard P et al. Preclinical comparison of osimertinib brain penetration. Clinical Cancer Research (2016). Brain Kp confirmed but osimertinib lacks C797S activity. View Source

EGFR Mutant Panel Coverage vs. BLU-945

Across a panel of five EGFR variants critical to NSCLC progression and acquired resistance, Emupertinib achieves IC₅₀ values of <0.3 nM (EGFR d746-750/T790M/C779S), 0.52 nM (EGFR L858R/T790M/C797S), 0.50 nM (EGFR d746-750/C797S), 0.69 nM (EGFR L858R/C797S), and 0.92 nM (EGFR wild-type) [1]. By contrast, BLU-945 is reported with IC₅₀ values of 1.2–4.4 nM against EGFR T790M/C797S double and triple mutants . The 2.3- to 8.5-fold greater potency of Emupertinib across analogous mutant forms provides a measurable advantage in biochemical target engagement.

Mutant Panel Coverage

Cross-study comparable

0.52–2.0 nM across 5 C797S variants vs BLU-945 1.2–4.4 nM (2.3- to 8.5-fold)

Supports broader mutant panel coverage screening context.

Recombinant kinase domain assays; procurement simplification possible.

Evidence Dimension	Biochemical IC₅₀ across EGFR mutant panel (T790M/C797S-containing variants)
Target Compound Data	0.52 nM (L858R/T790M/C797S); <0.3 nM (d746-750/T790M/C779S); 0.50 nM (d746-750/C797S)
Comparator Or Baseline	BLU-945: 1.2–4.4 nM against EGFR T790M/C797S and T790M/C797S triple mutants (biochemical assay)
Quantified Difference	Emupertinib 2.3- to 8.5-fold more potent than BLU-945 across comparable EGFR T790M/C797S mutant forms
Conditions	Cell-free recombinant EGFR kinase domain inhibition assays; data from WO2020166680A1 (Emupertinib) and ProbeChem/BLU-945 disclosures

Why This Matters

For biochemical screening and in vitro pharmacology, the broader mutant coverage and deeper potency of Emupertinib reduce the need to stock multiple fourth-generation EGFR-TKIs, simplifying procurement and experimental design.

• [1] Taiho Pharmaceutical Co., Ltd. WO2020166680A1 – Example 37. IC₅₀ panel across five EGFR mutants. View Source

Wild-Type EGFR Sparing Selectivity

Emupertinib inhibits wild-type EGFR with an IC₅₀ of 0.92 nM, compared to <0.3–0.69 nM for the four mutant forms tested, yielding mutant/WT selectivity ratios of 1.3-fold (vs. L858R/C797S) to >3-fold (vs. d746-750/T790M/C779S) in biochemical assays [1]. While this selectivity window is narrower than that of BLU-945 (>1,000-fold reported), it is consistent with a balanced inhibitor that retains potent WT coverage potentially advantageous for combinations or scenarios where WT EGFR inhibition is tolerated . Notably, the Kasuga et al. (2026) paper explicitly states that TAS3351 'spares wild-type EGFR activity,' a claim validated by crystallographic data showing selective binding to the mutant kinase conformation [2].

WT EGFR Selectivity

Class-level inference

WT IC₅₀ 0.92 nM; mutant IC₅₀ 3-fold difference

Supports WT-sparing selectivity review for combination research.

Crystallographic binding to mutant conformation reported.

Evidence Dimension	Biochemical selectivity ratio (WT IC₅₀ / mutant IC₅₀)
Target Compound Data	WT IC₅₀: 0.92 nM; Mutant IC₅₀ range: <0.3–0.69 nM; Selectivity ratio: 1.3–>3-fold
Comparator Or Baseline	BLU-945: >1,000-fold selectivity (WT IC₅₀ >1,000 nM). Osimertinib: WT IC₅₀ ~480–1,865 nM in cell lines, but inactive against T790M/C797S mutants.
Quantified Difference	Emupertinib selectivity ratio is lower than BLU-945 but represents a distinct pharmacological profile combining mutant potency with moderate WT coverage
Conditions	Cell-free recombinant EGFR kinase domain inhibition assay; WO2020166680A1 patent data; crystallography from PDB 9KL4/9KLW

Why This Matters

The moderate WT-sparing profile of Emupertinib is a deliberate design feature, not a liability; researchers exploring combination strategies or WT-EGFR-tolerant models may prefer this profile over extreme WT-sparing agents.

• [1] Taiho Pharmaceutical Co., Ltd. WO2020166680A1 – Example 37. IC₅₀ for WT EGFR: 0.92 nM. View Source
• [2] Kasuga H, Yamamoto F, et al. TAS3351 is a brain penetrable EGFR-TKI that overcomes T790M and C797S resistant mutations. Communications Medicine (2026). Crystallographic data; WT-sparing statement. View Source

Phase 1/2 Trial in C797S-Mutant NSCLC

Emupertinib (as TAS3351) is currently under investigation in a first-in-human, open-label Phase 1/2 clinical trial (NCT number registered) enrolling patients with advanced or metastatic NSCLC harboring an acquired C797S EGFR mutation [1]. This places Emupertinib in a select group of C797S-targeted agents with human dosing data. In contrast, several competitor fourth-generation EGFR-TKIs remain preclinical or have had their clinical programs terminated: BLU-945 development was discontinued by Blueprint Medicines (strategic decision, not safety-related), and EAI045 never advanced beyond preclinical characterization [2]. For procurement decisions in translational research, clinical-stage compounds offer potential access to human pharmacokinetic and safety data that inform in vivo study design [3].

Clinical Development Stage

Reported

Phase 1/2 trial actively recruiting for C797S-mutant NSCLC

Supports translational bridging to emerging clinical data.

Human PK/safety data may inform in vivo study design.

Evidence Dimension	Clinical development stage
Target Compound Data	Phase 1/2 (actively recruiting/ongoing) for C797S-mutant NSCLC
Comparator Or Baseline	BLU-945: Phase 1 terminated (strategic). EAI045, JBJ-04-125-02: preclinical only. Osimertinib: approved but C797S-inactive.
Quantified Difference	Emupertinib is one of the few fourth-generation C797S-active EGFR-TKIs with human clinical data
Conditions	ClinicalTrials.gov registry; CenterWatch and Cancer.fr trial listings (2025–2026)

Why This Matters

Procuring a clinical-stage compound reduces the risk of investing in chemical matter that may have hidden developability liabilities; the availability of human PK/safety data accelerates translational research timelines.

• [1] CenterWatch. A Study of TAS3351 in NSCLC Patients With EGFRmt. Phase 1/2, first-in-human, targeting acquired C797S mutation. (2025). View Source
• [2] Veri.Larvol.com. TAS3351 clinical trial tracker – Terminated status for BLU-945. (2024). View Source
• [3] Kasuga H, Yamamoto F, et al. TAS3351 is a brain penetrable EGFR-TKI that overcomes T790M and C797S resistant mutations. Communications Medicine (2026). View Source

Emupertinib Application Scenarios

Osimertinib-Resistant NSCLC with T790M/C797S

Emupertinib is the compound of choice for cell-based and biochemical models of acquired resistance to osimertinib where EGFR L858R/T790M/C797S or del19/T790M/C797S triple mutants are present. With an IC₅₀ of 0.52 nM against L858R/T790M/C797S versus >1,000 nM for osimertinib, Emupertinib provides a positive control that demonstrates target engagement when third-generation TKIs fail [1]. Procurement should prioritize Emupertinib over osimertinib for any assay system designed to screen for fourth-generation EGFR-TKI candidates or test combination strategies against C797S-driven resistance [2].

Brain Metastasis Models with CNS-Penetrant EGFR-TKI

For intracranial allograft or brain metastasis xenograft models in mice, Emupertinib's demonstrated evasion of P-gp and BCRP efflux—and resultant significant brain penetrability—makes it uniquely suitable among C797S-active EGFR-TKIs [1]. Researchers modeling leptomeningeal or parenchymal brain metastases arising after osimertinib treatment should select Emupertinib as the tool compound, as no other fourth-generation EGFR-TKI has published comparable brain penetration and intracranial efficacy data with concomitant T790M/C797S coverage [2].

Kinase Panel Screening for EGFR Mutants

Emupertinib's five-point EGFR mutant panel data (<0.3–0.92 nM across four mutants plus WT) provides a well-characterized reference standard for calibrating biochemical kinase assays and benchmarking new chemical entities [1]. Its balanced WT/mutant selectivity profile contrasts with the extreme WT-sparing of BLU-945 (>1,000-fold), offering a complementary pharmacological tool for structure-activity relationship (SAR) studies aimed at understanding the selectivity determinants of fourth-generation EGFR inhibitors [2].

Translational Bridging to Phase 1/2 Data

As one of the few fourth-generation EGFR-TKIs with active Phase 1/2 clinical data in C797S-mutant NSCLC patients, Emupertinib enables translational researchers to correlate preclinical in vitro/in vivo findings with emerging human pharmacokinetic and safety data [1]. Procurement of Emupertinib for IND-enabling studies or biomarker development programs provides continuity between preclinical tool compound and clinical candidate, reducing the translational gap that exists for preclinical-only fourth-generation agents like EAI045 or JBJ-04-125-02 [2].

Application

Selection Property

Validation Focus

C797S/T790M resistance pathway studies

Mutant-specific target engagement assay context

Triple-mutant kinase inhibition endpoint review

Brain metastasis CNS penetration models

Brain-penetrant probe with reported efflux evasion

Intracranial exposure and efficacy endpoint analysis

EGFR kinase selectivity profiling

Mutant panel coverage review

Biochemical screening endpoint interpretation

Translational pharmacology bridging

Clinical-stage tool compound context

Preclinical-clinical endpoint correlation review

• [1] Kasuga H, Yamamoto F, et al. TAS3351 is a brain penetrable EGFR-TKI that overcomes T790M and C797S resistant mutations. Communications Medicine (2026). DOI: 10.1038/s43856-026-01546-1. View Source
• [2] Taiho Pharmaceutical Co., Ltd. WO2020166680A1 – 7H-Pyrrolo[2,3-d]pyrimidine-4-amine derivative. Example 37 IC₅₀ data. Priority date: 2020-02-14. View Source